Cas no 1214338-23-4 (2,3,5-Trifluoro(difluoromethoxy)benzene)

• Product Name: 2,3,5-Trifluoro(difluoromethoxy)benzene
• CAS No: 1214338-23-4
• MF: C₇H₃F₅O
• MW: 198.090139627457
• CID: 4989554
• Update Time: 2025-05-20

2,3,5-Trifluoro(difluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Trifluoro(difluoromethoxy)benzene

• Inchi： 1S/C7H3F5O/c8-3-1-4(9)6(10)5(2-3)13-7(11)12/h1-2,7H
• InChI Key： RINSWVZJKRESEJ-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CC=1OC(F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2,3,5-Trifluoro(difluoromethoxy)benzene

Comprehensive Overview of 2,3,5-Trifluoro(difluoromethoxy)benzene (CAS No. 1214338-23-4)

2,3,5-Trifluoro(difluoromethoxy)benzene (CAS No. 1214338-23-4) is a fluorinated aromatic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced materials. Its unique molecular structure, characterized by the presence of trifluoromethyl and difluoromethoxy groups, makes it a valuable intermediate in synthetic chemistry. The compound's high thermal stability and lipophilicity contribute to its widespread use in drug discovery and material science applications.

In recent years, the demand for fluorinated benzene derivatives has surged due to their role in enhancing the bioavailability and metabolic stability of active pharmaceutical ingredients (APIs). Researchers and industry professionals frequently search for terms like "fluorinated benzene synthesis", "difluoromethoxy applications", and "CAS 1214338-23-4 uses", reflecting the growing interest in this compound. The 2,3,5-Trifluoro(difluoromethoxy)benzene is particularly notable for its ability to improve the pharmacokinetic properties of drug candidates, making it a hot topic in medicinal chemistry forums and publications.

The synthesis of 2,3,5-Trifluoro(difluoromethoxy)benzene typically involves multi-step processes, including halogen exchange reactions and electrophilic aromatic substitutions. Its CAS No. 1214338-23-4 is often referenced in patent literature, highlighting its importance in proprietary formulations. Environmental and regulatory concerns have also driven searches for "green chemistry alternatives for fluorinated compounds", prompting innovations in sustainable synthesis methods for derivatives like this one.

From an industrial perspective, 2,3,5-Trifluoro(difluoromethoxy)benzene is utilized in the production of liquid crystals, OLED materials, and specialty polymers. Its low reactivity and high electron-withdrawing capacity make it ideal for applications requiring precise electronic tuning. The compound's compatibility with cross-coupling reactions further expands its utility in creating complex molecular architectures, a feature often explored in academic research and high-impact journals.

As the scientific community continues to explore fluorine chemistry, 2,3,5-Trifluoro(difluoromethoxy)benzene remains a focal point for innovation. Its CAS No. 1214338-23-4 is frequently cited in studies investigating structure-activity relationships (SAR) and molecular docking simulations. With the rise of AI-driven drug discovery, queries like "machine learning for fluorinated compound optimization" have become increasingly relevant, further underscoring the compound's significance in modern research.

In conclusion, 2,3,5-Trifluoro(difluoromethoxy)benzene (CAS No. 1214338-23-4) represents a critical building block in contemporary chemistry. Its versatility, coupled with the ongoing demand for high-performance fluorinated materials, ensures its continued relevance across multiple industries. Whether for pharmaceutical development or advanced material design, this compound exemplifies the intersection of innovation and practicality in chemical science.